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Compound of Interest

Compound Name: 2-Amino-3-(m-tolyl)propanoic acid

Cat. No.: B7805697 Get Quote

An In-Depth Guide for Researchers and Drug Development Professionals

Introduction and Scientific Context
2-Amino-3-(m-tolyl)propanoic acid, also known as 3-Methyl-DL-phenylalanine, is a non-

proteinogenic amino acid and a derivative of phenylalanine.[1][2] Its structure, featuring a

methyl group at the meta position of the phenyl ring, distinguishes it from its endogenous

counterpart and provides unique steric and electronic properties. This modification makes it a

valuable building block in medicinal chemistry and drug discovery.

As a custom amino acid, it is incorporated into peptides to modulate their conformation,

stability, and receptor-binding affinity.[2][3] Its applications extend to its use as a reagent and

intermediate in the synthesis of complex small molecules, including peptidomimetic inhibitors

targeting enzymes like cathepsin B and Pin1.[4] These characteristics position 2-amino-3-(m-
tolyl)propanoic acid as a key component in the development of novel therapeutics and

biochemical probes.[3][5]

Physicochemical and Analytical Profile
A thorough understanding of the compound's properties is fundamental for its effective use in

experimental settings.
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Property Value Source

IUPAC Name
2-amino-3-(3-

methylphenyl)propanoic acid
[1]

Synonyms
3-Methyl-DL-phenylalanine, H-

DL-Phe(3-Me)-OH
[1]

Molecular Formula C₁₀H₁₃NO₂ [1][6]

Molecular Weight 179.22 g/mol [1][6]

CAS Number 5472-70-8 [1][7][8]

Appearance White to off-white solid/powder [6]

Purity Typically ≥97% [6][8]

Predicted Boiling Point 322.8 ± 30.0 °C at 760 mmHg [4][9]

Predicted Density 1.165 ± 0.06 g/cm³ [4]

Safety, Handling, and Storage
Adherence to strict safety protocols is paramount when handling 2-amino-3-(m-
tolyl)propanoic acid. The compound is classified as an irritant.

3.1 Hazard Identification

Skin Irritation: Causes skin irritation (H315).[10][11]

Eye Irritation: Causes serious eye irritation (H319).[10][11]

Respiratory Irritation: May cause respiratory irritation (H335).[10][11]

3.2 Recommended Handling Procedures

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

breathing dust or fumes.[10][12]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection (safety glasses or goggles).[10][12]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[10] Avoid contact

with skin, eyes, and clothing.

3.3 First-Aid Measures

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a poison center or doctor if you feel unwell.[11][12]

Skin Contact: Immediately wash with plenty of soap and water. If skin irritation occurs, seek

medical advice.[11][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[11]

[12]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical advice if you feel unwell.

[13]

3.4 Storage Conditions

Keep the container tightly closed and store in a cool, dry, and dark place.[13]

Store away from incompatible materials such as strong oxidizing agents.[13]

For long-term stability, especially for the chiral forms, storage at 2-8°C is recommended.[4]

Experimental Protocols: Synthesis, Purification, and
Characterization
The following protocols provide a framework for the preparation and validation of 2-amino-3-
(m-tolyl)propanoic acid. While numerous strategies for amino acid synthesis exist, such as

the Strecker or Gabriel syntheses, this guide details a common laboratory-scale approach via

alkylation.[14]
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4.1 Asymmetric Synthesis of (S)-2-Amino-3-(m-tolyl)propanoic Acid

This protocol describes an asymmetric synthesis using a chiral Ni(II) complex of a Schiff base

derived from glycine. This method offers high enantioselectivity and is adaptable for various

substituted amino acids.[15]

Workflow Diagram: Asymmetric Synthesis
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Synthesis Workflow

Step 1: Complex Formation
Glycine + Chiral Ligand + Ni(II)

Step 2: Alkylation
Ni(II) Complex + 3-Methylbenzyl Bromide

Base (e.g., KOH)

Step 3: Disassembly
Acid Hydrolysis

Strong Base (e.g., tBuOK)

Step 4: Isolation
(S)-2-Amino-3-(m-tolyl)propanoic acid

HCl
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Purification Workflow

Dissolve Crude Product
in Hot Aqueous Ethanol

Hot Filtration (optional)
to remove insoluble impurities

Cool Slowly
to induce crystallization

Isolate Crystals
by Vacuum Filtration

Wash with Cold Solvent
and Dry Under Vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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